Cas no 2172022-42-1 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylbutanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylbutanoic acid
• CAS No: 2172022-42-1
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6082525
• PubChem ID: 165816294
• Update Time: 2025-05-21

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylbutanoic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}-2-methylbutanoic acid
• EN300-1496525
• 2172022-42-1

• Inchi： 1S/C25H25N3O5S/c1-14(23(30)31)15(2)26-22(29)11-16-13-34-24(27-16)28-25(32)33-12-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,13-15,21H,11-12H2,1-2H3,(H,26,29)(H,30,31)(H,27,28,32)
• InChI Key： GBYSPXAHKZKGDS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(C)C(C(=O)O)C)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}-2-methylbutanoic acid

Compound CAS No. 2172022-42-1: 3-{[2-(9H-fluoren-9-yl)methoxycarbonylamino]-1,3-thiazol-4-yl}acetamido}-2-methylbutanoic Acid

The compound with CAS No. 2172022-42-1, named as 3-{[2-(9H-fluoren-9-yl)methoxycarbonylamino]-1,3-thiazol-4-yl}acetamido}-2-methylbutanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a branched amino acid backbone. These structural features contribute to its unique chemical properties and reactivity.

The Fmoc group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry, often contributing to bioisosteric replacements and enhancing drug-like properties such as solubility and permeability.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The integration of the Fmoc group with the thiazole ring in this compound could potentially enhance its pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic applications.

The branched amino acid backbone of this compound adds another layer of complexity to its structure. The presence of a methyl group at the beta position of the butanoic acid moiety introduces steric hindrance, which could influence the compound's interactions with biological targets. This structural feature may also contribute to its stability in physiological environments, reducing the likelihood of premature degradation.

From a synthetic perspective, the construction of this compound likely involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. The use of Fmoc protection during synthesis would allow for precise control over the reactivity of the amino group during intermediate steps. Advanced techniques such as microwave-assisted synthesis or catalytic methods may have been employed to optimize reaction yields and selectivity.

In terms of applications, this compound could serve as an intermediate in peptide synthesis or as a building block for more complex molecules. Its unique combination of functional groups makes it suitable for exploring interactions with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular designs for specific therapeutic targets.

Moreover, the integration of thiazole rings into bioactive molecules has been shown to enhance their ability to penetrate cellular membranes, potentially improving their bioavailability. The presence of such rings in this compound suggests that it may exhibit favorable pharmacokinetic profiles when administered in vivo.

Recent research has also focused on the development of libraries of thiazole-containing compounds for high-throughput screening (HTS) campaigns. These efforts aim to identify novel leads for treating various diseases, including cancer and inflammatory disorders. The inclusion of this compound in such libraries could provide valuable insights into its potential therapeutic applications.

In conclusion, CAS No. 2172022-42-1 represents a sophisticated organic molecule with diverse functional groups that offer significant potential for chemical and pharmaceutical research. Its structure combines elements that are both familiar from established drug designs and novel configurations that warrant further investigation. As research continues to uncover new applications for thiazole-containing compounds and Fmoc-protected amino acids, this compound stands out as a promising candidate for advancing drug discovery efforts.